Cas no 1610377-14-4 (3-(Pyridin-3-ylmethoxy)benzoic acid hydrochloride)

• Product Name: 3-(Pyridin-3-ylmethoxy)benzoic acid hydrochloride
• CAS No: 1610377-14-4
• MF: C₁₃H₁₂ClNO₃
• MW: 265.692282676697
• CID: 4608976
• Update Time: 2025-10-31

3-(Pyridin-3-ylmethoxy)benzoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Pyridin-3-ylmethoxy)benzoic acid hydrochloride

• Inchi： 1S/C13H11NO3.ClH/c15-13(16)11-4-1-5-12(7-11)17-9-10-3-2-6-14-8-10;/h1-8H,9H2,(H,15,16);1H
• InChI Key： HUSAKDTZGQUAAR-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C(=O)O)C=1)CC1=CN=CC=C1.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 3-(Pyridin-3-ylmethoxy)benzoic acid hydrochloride

3-(Pyridin-3-ylmethoxy)benzoic acid hydrochloride (CAS No. 1610377-14-4): An Overview of a Promising Compound in Medicinal Chemistry

3-(Pyridin-3-ylmethoxy)benzoic acid hydrochloride (CAS No. 1610377-14-4) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its biological activities and potential uses in drug development.

The chemical structure of 3-(Pyridin-3-ylmethoxy)benzoic acid hydrochloride consists of a benzoic acid moiety linked to a pyridine ring through a methoxy bridge. This combination of aromatic and heterocyclic functionalities imparts the compound with a range of interesting properties, including solubility, stability, and reactivity. These properties make it an attractive candidate for various pharmaceutical applications.

Recent research has highlighted the potential of 3-(Pyridin-3-ylmethoxy)benzoic acid hydrochloride in the treatment of several diseases. One notable area of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators in inflammatory responses. This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 3-(Pyridin-3-ylmethoxy)benzoic acid hydrochloride has also demonstrated potential as an antitumor agent. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells and inhibit tumor growth by targeting specific signaling pathways involved in cell proliferation and survival. These findings suggest that it could be a valuable addition to the arsenal of anticancer drugs.

The pharmacokinetic properties of 3-(Pyridin-3-ylmethoxy)benzoic acid hydrochloride have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its effective use as a therapeutic agent. Its good oral bioavailability and low toxicity make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(Pyridin-3-ylmethoxy)benzoic acid hydrochloride in human subjects. Early results from phase I trials have been promising, with the compound showing good tolerability and preliminary evidence of therapeutic benefit. These findings have paved the way for more advanced clinical studies to further investigate its potential as a novel therapeutic agent.

Beyond its direct therapeutic applications, 3-(Pyridin-3-ylmethoxy)benzoic acid hydrochloride has also been explored as a lead compound for the development of new derivatives with enhanced biological activities. Through structural modifications and optimization, researchers aim to improve its potency, selectivity, and pharmacological properties. This approach has led to the discovery of several promising analogs that show improved efficacy and reduced side effects compared to the parent compound.

In conclusion, 3-(Pyridin-3-ylmethoxy)benzoic acid hydrochloride (CAS No. 1610377-14-4) is a multifaceted compound with significant potential in medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive target for drug development across multiple therapeutic areas. Ongoing research and clinical trials continue to uncover new insights into its mechanisms of action and potential applications, positioning it as a promising candidate for future pharmaceutical innovations.